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Compound of Interest

[1-(3-

Compound Name: Chlorophenyl)cyclopentyllmethana
mine

CAS No.: 933752-65-9

Cat. No.: B3307797

Get Quote

Executive Summary

+ Ketamine: A high-affinity, non-competitive NMDA receptor antagonist with secondary efficacy

as a Triple Reuptake Inhibitor (TRI). Clinically validated for anesthesia and treatment-
resistant depression (TRD).

« CPCM: Aring-contracted, des-keto, primary amine analog. Structural analysis suggests a
pharmacological shift from pure NMDA antagonism toward Monoamine Reuptake Inhibition
(MRI). The 3-chlorophenyl substitution and primary methanamine tail are characteristic of
serotonin/norepinephrine transporter ligands, potentially reducing psychotomimetic side
effects while retaining antidepressant efficacy.

Structural & Physicochemical Analysis[1]

The structural divergence dictates the pharmacological profile.
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Pharmacological

Feature Ketamine CPCM L
Implication
Ring contraction (6-
membered to 5-
membered) generally
Core Scaffold Cyclohexanone Cyclopentyl reduces NMDA

channel affinity due to
altered steric fit within

the pore.

2-Chlorophenyl

Aryl Substitution
(Ortho)

3-Chlorophenyl (Meta)

The meta-chloro
substituent is
classically associated
with increased affinity
for SERT/NET (e.g., in
amphetamine/cathino
ne SARSs), whereas
ortho favors NMDA

blockade.

Secondary (
Amine Type
-methyl)

Primary

(Methanamine)

Primary amines on
methylene linkers
often exhibit faster
metabolic clearance
(MAO susceptibility)
but higher selectivity
for transporter
proteins over ion

channels.

Chiral (R/S

Chiralit
Y Enantiomers)

Achiral (at the ring)*

Note: The C1 carbon
is a quaternary center
but achiral unless the
ring is substituted
elsewhere. This
simplifies synthesis
but removes

stereoselective tuning.
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Predicted Pharmacodynamics (SAR Evaluation)
NMDA Receptor Affinity

Ketamine binds the phencyclidine (PCP) site within the NMDA channel pore.
o Ketamine:

nM (Racemic). High trapping capability.
o CPCM: Predicted

nM. The loss of the ketone oxygen (which forms a hydrogen bond with the receptor) and the
ring contraction typically destabilize the ligand-receptor complex.

Monoamine Transporter Activity
o Ketamine: Weak inhibitor of SERT/NET/DAT (

M).
o CPCM: Predicted High Affinity (

nM). The 3-chlorophenyl-alkyl-amine motif is a "privileged scaffold" for serotonin transporter
(SERT) inhibition. CPCM resembles a ring-constrained analog of specific amphetamines or
venlafaxine-like structures.

DOT Diagram: Structure-Activity Relationship (SAR)
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Caption: SAR analysis predicts a shift from dominant NMDA antagonism in Ketamine to
dominant SERT inhibition in CPCM.

Experimental Protocols for Validation

To objectively compare CPCM against Ketamine, the following standardized workflows must be
executed.

Experiment A: Competitive Radioligand Binding (NMDA)
Objective: Determine the affinity (
) of CPCM for the PCP-binding site of the NMDA receptor.
o Tissue Preparation:
o Homogenize rat cerebral cortex in 50 mM Tris-HCI (pH 7.4).
o Centrifuge at 48,000
for 20 min; wash pellet 3x to remove endogenous glutamate/glycine.
* Incubation:
o Ligand:
-MK-801 (Specific Activity: 20-30 Ci/mmol).
o Concentration: 5 nM final concentration.
o Test Compounds: Ketamine (

to
M) vs. CPCM (
to

M).
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o Conditions: Incubate for 2 hours at 25°C in the presence of 10

M Glutamate and 10
M Glycine (required to open the channel).

e Termination:

o Rapid filtration through Whatman GF/B filters pre-soaked in 0.05% polyethylenimine.
e Analysis:

o Measure radioactivity via liquid scintillation counting.

o Calculate

and convert to

using the Cheng-Prusoff equation.

Experiment B: Functional Electrophysiology (Patch
Clamp)

Objective: Assess the "trapping" kinetics (off-rate). Ketamine's antidepressant effect is linked to
its unique trapping dynamics.

e Cell Line: HEK293 cells transiently transfected with GIUN1 and GIuN2B subunits.
o Recording: Whole-cell voltage-clamp at -60 mV.
» Protocol:

o Apply Glutamate (100

M) + Glycine (10
M) for 5s to elicit baseline current.

o Co-apply Test Compound (Ketamine or CPCM) for 5s.
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o Washout with agonist alone.
o Metric: Measure the decay time constant (

) of the blockade and the percentage of current recovery after washout.

o Prediction: CPCM will show faster washout (lower trapping) than Ketamine due to lack of
the ketone anchor.

DOT Diagram: Experimental Workflow
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Compound Library
(Ketamine vs. CPCM)
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Profile Classification:
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Caption: Sequential validation workflow prioritizing binding affinity before functional kinetic
analysis.

Safety & Handling (Material Safety)

+ Ketamine: Schedule Il controlled substance. Requires DEA license.
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CPCM: Often classified as a research chemical/building block. However, due to structural
similarity to arylcyclohexylamines (PCP analogs), it should be handled as a potential
neurotoxin and dissociative agent.

Precaution: Use full PPE (gloves, fume hood). The primary amine moiety increases skin
permeability compared to ketamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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